Cas no 1005344-82-0 (Salicylate ionophore II)

• Product Name: Salicylate ionophore II
• CAS No: 1005344-82-0
• MF: C₃₃H₆₉N₇S₃
• MW: 660.142863988876
• CID: 2622950
• PubChem ID: 71312378
• Update Time: 2025-11-02

Salicylate ionophore II Chemical and Physical Properties

Names and Identifiers

• Salicylate ionophore II
• N,N',N''-[Nitrilotri(ethane-2,1-diyl)]tris[N'-octyl(thiourea)]
• DTXSID70746781
• 1005344-82-0
• Salicylate ionophore II, Selectophore(TM), function tested
• 635-664-6

• Inchi： 1S/C33H69N7S3/c1-4-7-10-13-16-19-22-34-31(41)37-25-28-40(29-26-38-32(42)35-23-20-17-14-11-8-5-2)30-27-39-33(43)36-24-21-18-15-12-9-6-3/h4-30H2,1-3H3,(H2,34,37,41)(H2,35,38,42)(H2,36,39,43)
• InChI Key： BWPLCPVNAXASDG-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCC)NCCN(CCNC(NCCCCCCCC)=S)CCNC(NCCCCCCCC)=S

Computed Properties

• Exact Mass: 659.477659g/mol
• Monoisotopic Mass: 659.477659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 30
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 660.2g/mol
• XLogP3: 9.7
• Topological Polar Surface Area: 172Ų

Additional information on Salicylate ionophore II

Salicylate Ionophore II (CAS No. 1005344-82-0): Properties, Applications, and Research Insights

The Salicylate Ionophore II (CAS No. 1005344-82-0) is a specialized chemical compound widely recognized for its unique ionophoric properties. As a member of the ionophore family, this compound plays a critical role in facilitating the transport of ions across biological membranes. Researchers and industries are increasingly interested in Salicylate Ionophore II applications due to its potential in analytical chemistry, environmental monitoring, and biomedical research.

One of the most notable features of Salicylate Ionophore II is its selectivity for salicylate ions. This property makes it invaluable in the development of ion-selective electrodes (ISEs), which are essential tools in clinical diagnostics and environmental analysis. The compound's ability to bind and transport salicylate ions with high specificity has led to its adoption in sensor technologies, particularly for detecting salicylate levels in biological fluids such as blood and urine.

Recent advancements in nanotechnology and biosensors have further highlighted the importance of Salicylate Ionophore II. With the growing demand for point-of-care diagnostic devices, researchers are exploring how this ionophore can enhance the sensitivity and accuracy of portable sensors. For instance, integrating Salicylate Ionophore II into wearable health monitors could revolutionize the way we track medication levels in real-time, a topic that has gained significant traction in both scientific and consumer communities.

In addition to its analytical applications, Salicylate Ionophore II is also being investigated for its potential role in drug delivery systems. Its ion-transporting capabilities could be harnessed to improve the bioavailability of certain pharmaceuticals, particularly those with poor solubility. This aligns with current trends in personalized medicine, where tailored drug formulations are becoming increasingly important.

The environmental sector is another area where Salicylate Ionophore II is making an impact. With rising concerns about water pollution and the need for efficient monitoring tools, this compound is being used to develop sensors for detecting salicylate derivatives in wastewater. These derivatives are often indicators of pharmaceutical contamination, a hot topic in environmental sustainability discussions.

From a commercial perspective, the market for ionophore-based products is expanding rapidly. Companies specializing in analytical reagents and diagnostic tools are actively seeking high-quality Salicylate Ionophore II suppliers to meet the growing demand. This trend is reflected in the increasing number of online searches for terms like "Salicylate Ionophore II price" and "buy Salicylate Ionophore II", indicating strong interest from both academic and industrial buyers.

Quality control is paramount when working with Salicylate Ionophore II. Researchers emphasize the importance of obtaining the compound from reputable chemical suppliers to ensure purity and performance consistency. Proper storage conditions, typically in a cool, dry environment, are also crucial for maintaining the stability of this sensitive material.

Looking ahead, the future of Salicylate Ionophore II research appears promising. Emerging studies are exploring its potential in neurological applications, particularly in relation to ion transport across the blood-brain barrier. This aligns with current scientific interest in targeted drug delivery for treating central nervous system disorders.

For those seeking technical information about Salicylate Ionophore II, common search queries include "Salicylate Ionophore II solubility", "Salicylate Ionophore II molecular weight", and "Salicylate Ionophore II synthesis". These reflect the practical considerations researchers face when incorporating this compound into their work. The compound's chemical stability and compatibility with various solvents are particularly important parameters for experimental design.

In educational settings, Salicylate Ionophore II serves as an excellent example for teaching supramolecular chemistry concepts. Its mechanism of action demonstrates fundamental principles of molecular recognition and host-guest interactions, making it a valuable tool for chemistry students and educators alike.

The development of Salicylate Ionophore II analogs is another active area of research. Scientists are working to modify its structure to enhance selectivity or develop sensitivity to other anions. This line of investigation could lead to new generations of ion-selective materials with improved performance characteristics.

From a safety perspective, while Salicylate Ionophore II is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas, considerations that are increasingly important in today's research environments.

The growing body of literature on Salicylate Ionophore II reflects its expanding applications. Recent publications have explored its use in microfluidic devices and lab-on-a-chip technologies, areas that represent the cutting edge of analytical science. These developments position Salicylate Ionophore II as a key player in the ongoing miniaturization of analytical instruments.

For manufacturers and suppliers, understanding the storage requirements for Salicylate Ionophore II is essential for maintaining product quality. The compound's sensitivity to moisture and light necessitates careful packaging and handling procedures, topics frequently searched by procurement specialists in the chemical industry.

In conclusion, Salicylate Ionophore II (CAS No. 1005344-82-0) represents a versatile and valuable tool in modern chemical research and applications. Its unique properties continue to inspire innovations across multiple disciplines, from healthcare to environmental protection. As research progresses and new applications emerge, this compound is likely to maintain its importance in scientific and industrial contexts for years to come.